Cas no 1022091-35-5 (2-methyl-2-(quinolin-6-yl)propanenitrile)

• Product Name: 2-methyl-2-(quinolin-6-yl)propanenitrile
• CAS No: 1022091-35-5
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 5989506
• PubChem ID: 68705663
• Update Time: 2025-10-29

2-methyl-2-(quinolin-6-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(quinolin-6-yl)propanenitrile
• 1022091-35-5
• EN300-1867637
• SCHEMBL3592648

• Inchi： 1S/C13H12N2/c1-13(2,9-14)11-5-6-12-10(8-11)4-3-7-15-12/h3-8H,1-2H3
• InChI Key： ISKUVLFTCJSZNN-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C=CC(=C2)C(C#N)(C)C

Computed Properties

• Exact Mass: 196.100048391g/mol
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-methyl-2-(quinolin-6-yl)propanenitrile

Introduction to 2-methyl-2-(quinolin-6-yl)propanenitrile (CAS No. 1022091-35-5) and Its Emerging Applications in Chemical Biology

2-methyl-2-(quinolin-6-yl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1022091-35-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a nitrile group and a quinoline moiety, presents a promising scaffold for the development of novel bioactive molecules. The quinoline ring system, known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties, makes this compound particularly intriguing for medicinal chemistry research.

The structural composition of 2-methyl-2-(quinolin-6-yl)propanenitrile consists of a propenenitrile backbone substituted with a quinoline derivative at the second carbon position. This arrangement not only enhances its solubility in both polar and non-polar solvents but also allows for diverse chemical modifications, enabling researchers to tailor its biological activity for specific therapeutic applications. The presence of the nitrile group further contributes to its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy in various disease models. Studies have highlighted the potential of quinoline-based compounds in modulating enzyme activity and interacting with biological targets. For instance, derivatives of quinoline have been explored for their ability to inhibit kinases and other enzymes involved in cancer progression. The incorporation of a nitrile group into the quinoline framework has been shown to enhance binding affinity and selectivity, making 2-methyl-2-(quinolin-6-yl)propanenitrile a compelling candidate for further investigation.

One of the most promising applications of 2-methyl-2-(quinolin-6-yl)propanenitrile lies in its potential as an anti-inflammatory agent. Inflammatory processes are central to numerous chronic diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions. Preclinical studies have indicated that quinoline derivatives can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. The nitrile group in 2-methyl-2-(quinolin-6-yl)propanenitrile may further enhance its ability to interact with inflammatory mediators, potentially leading to more effective therapeutic outcomes.

Another area of interest is the use of 2-methyl-2-(quinolin-6-yl)propanenitrile in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antimicrobial compounds. Quinoline derivatives have a long history of use in antimicrobial therapies, and recent studies have shown that modifications to the quinoline core can significantly enhance their efficacy against resistant bacterial strains. The unique structure of 2-methyl-2-(quinolin-6-yl)propanenitrile may provide new insights into how quinoline-based compounds can be optimized for broader antimicrobial applications.

The compound's potential as a precursor for more complex bioactive molecules cannot be overstated. Its versatile structure allows for further functionalization, enabling the synthesis of analogs with tailored properties. For example, researchers can introduce additional substituents or modify the quinoline ring to explore new biological activities. This flexibility makes 2-methyl-2-(quinolin-6-yl)propanenitrile an invaluable tool in drug discovery pipelines.

Recent advancements in computational chemistry have also facilitated the study of 2-methyl-2-(quinolin-6-yl)propanenitrile by allowing researchers to predict its interactions with biological targets with greater accuracy. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding sites on proteins relevant to various diseases. These computational approaches have complemented experimental studies, providing a more comprehensive understanding of the compound's mechanism of action.

The synthesis of 2-methyl-2-(quinolin-6-yloxy)-propanenitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the nitrile group and cyclization processes to introduce the quinoline ring system. Advances in synthetic methodologies have enabled more efficient production methods, making it feasible to conduct large-scale screenings and further exploration.

In conclusion, 2-methyl-oxy)-propanenitrile (CAS No.) 1022091 35 5 represents a significant advancement in chemical biology research due to its unique structural features and broad potential applications. Its ability to modulate inflammatory pathways and interact with microbial pathogens positions it as a promising candidate for therapeutic development. As research continues to uncover new biological activities associated with quinoline derivatives, this compound is likely to play an increasingly important role in addressing global health challenges.